Cas no 1192589-98-2 (3-(hydroxymethyl)-5-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(hydroxymethyl)-5-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1192589-98-2
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD09036187
• CID: 5206343
• PubChem ID: 22477869
• Update Time: 2025-06-08

3-(hydroxymethyl)-5-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(hydroxymethyl)-5-methyl-1H-pyrazole-4-carboxylic acid

• MDL： MFCD09036187
• Inchi： 1S/C6H8N2O3/c1-3-5(6(10)11)4(2-9)8-7-3/h9H,2H2,1H3,(H,7,8)(H,10,11)
• InChI Key： SXKJNUQJNNZRPV-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(O)=O)C(CO)=N1

Experimental Properties

• Density: 1.507±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 456.6±40.0 °C(Predicted)
• pka: 13.84±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-(hydroxymethyl)-5-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 3-(hydroxymethyl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1192589-98-2)

3-(hydroxymethyl)-5-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1192589-98-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a hydroxymethyl group and a carboxylic acid moiety, which contribute to its reactivity and potential applications. The compound's CAS number 1192589-98-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

In recent years, the demand for heterocyclic compounds like 3-(hydroxymethyl)-5-methyl-1H-pyrazole-4-carboxylic acid has surged due to their versatility in drug discovery. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules. The hydroxymethyl group enhances solubility, while the carboxylic acid functionality allows for further derivatization, making it a valuable intermediate in medicinal chemistry.

The compound's relevance extends to green chemistry initiatives, where its potential as a biodegradable intermediate aligns with global sustainability goals. Scientists are exploring its use in eco-friendly synthesis routes, reducing reliance on hazardous reagents. This aligns with trending searches for "sustainable chemical alternatives" and "green synthesis methods," reflecting growing environmental consciousness among researchers.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 3-(hydroxymethyl)-5-methyl-1H-pyrazole-4-carboxylic acid. Purity and stability studies are critical, as these factors directly impact its performance in downstream applications. Frequently asked questions like "How to analyze pyrazole derivatives?" or "What solvents are compatible with CAS 1192589-98-2?" highlight the practical challenges addressed in recent publications.

From a commercial perspective, suppliers of CAS 1192589-98-2 emphasize its high purity grades (≥98%) to meet the stringent requirements of pharmaceutical R&D. The compound's pricing and availability are often queried in procurement databases, underscoring its niche-market value. Its role in peptide mimetics and enzyme inhibitor design further elevates its profile in drug development circles.

Emerging studies suggest potential applications in crop protection, where its structural features could contribute to novel agrochemical formulations. This intersects with popular inquiries about "pyrazole-based pesticides" and "non-toxic fungicides," demonstrating cross-industry relevance. However, comprehensive toxicological data remains an active area of investigation to ensure safe handling protocols.

In summary, 3-(hydroxymethyl)-5-methyl-1H-pyrazole-4-carboxylic acid represents a multifaceted compound bridging organic synthesis and applied sciences. Its CAS registry number 1192589-98-2 provides a reliable reference point for quality assurance, while ongoing research continues to uncover new dimensions of utility. The compound exemplifies how targeted molecular design can address contemporary challenges in healthcare and environmental science.